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Compound of Interest

Compound Name: (E)-CHBO4

Cat. No.: B15611664

Get Quote

Disclaimer: Access to the full scientific article detailing the comprehensive biological evaluation

of (E)-CHBO4 and its analogues, including the specific compound NW16, is not currently

available. This guide is therefore based on the information provided in the abstract of the

primary research publication and supplemented with general knowledge of the relevant

biological pathways and experimental methodologies. The detailed quantitative data and

specific experimental protocols requested cannot be fully provided without the complete study.

Introduction
A novel series of (E)-2-cyano-3-(4,9-dioxo-4,9-dihydronaphtho[2,3-b]furan-2-yl) derivatives has

been designed and synthesized as potential therapeutic agents for colorectal cancer. Within

this series, the compound designated as NW16 has demonstrated significant promise as a

potent inhibitor of the STAT3 signaling pathway, a key player in cancer cell proliferation and

survival. This document summarizes the preliminary biological activity of NW16 and outlines

the general experimental approaches used to assess its efficacy.

Quantitative Data Summary
The primary quantitative measure of the antiproliferative activity of NW16 comes from in vitro

cell-based assays. The available data is summarized below.
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Compound Cell Line Assay Type IC50 Value (µM)

NW16 HCT116 Antiproliferative 0.28[1]

Table 1: In vitro antiproliferative activity of NW16 against the human colorectal carcinoma cell

line HCT116.

Mechanism of Action
The antitumor activity of NW16 is multifaceted, targeting key signaling pathways involved in

cancer progression. The proposed mechanism involves the following key events:

Inhibition of the JAK/STAT3 Signaling Pathway: NW16 demonstrates both dose- and time-

dependent inhibition of the JAK/STAT3 pathway, a critical regulator of gene transcription

involved in cell proliferation, survival, and differentiation.[1]

Induction of Reactive Oxygen Species (ROS): The compound induces the production of ROS

within the cancer cells.[1]

Suppression of the PI3K/AKT Signaling Pathway: The increase in intracellular ROS

subsequently leads to the suppression of the pro-survival PI3K/AKT pathway.[1]

These actions culminate in the potent antiproliferative effects observed in colorectal cancer

cells. In vivo studies have further confirmed the tumor-suppressive effects of NW16 in a

colorectal cancer xenograft model, with the compound being well-tolerated when administered

orally.[1]

Signaling Pathway Diagrams
The following diagrams illustrate the signaling pathways targeted by NW16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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